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Compound of Interest

Compound Name: 1-Methyl-2-indolinone

Cat. No.: B031649

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical compounds is a critical component of laboratory safety and environmental
responsibility. This guide provides essential, step-by-step information for the safe disposal of 1-
Methyl-2-indolinone, ensuring compliance with general safety protocols and minimizing risk.

1-Methyl-2-indolinone is classified as a hazardous substance, known to cause skin and
serious eye irritation, and may cause respiratory irritation.[1][2] Therefore, adherence to strict
disposal procedures is paramount.

Hazard and Property Overview

A summary of the key hazard classifications and physical properties of 1-Methyl-2-indolinone
is provided below to inform safe handling and disposal decisions.
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Property Data Reference
GHS Hazard Class Skin Irritant (Category 2) [2]
Eye Irritant (Category 2) [2]

Specific Target Organ Toxicity
(STOT) - Single Exposure

2
(Category 3), Respiratory 2l
System
Signal Word Warning [1]
Form Solid
Melting Point 85-88 °C [3]
Keep in a dry place, container
Storage ) )
tightly closed, and refrigerated.
Incompatible Materials Strong oxidizing agents [1]

Step-by-Step Disposal Protocol for 1-Methyl-2-

indolinone

The following procedures are based on general best practices for the disposal of hazardous

chemical waste. Always consult your institution's specific Environmental Health and Safety

(EHS) guidelines and local regulations.

Personal Protective Equipment (PPE)

Before handling 1-Methyl-2-indolinone for disposal, ensure you are wearing appropriate PPE:

e Gloves: Chemical-resistant gloves.

o Eye Protection: Safety glasses or goggles.

e Lab Coat: To protect from spills.
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o Respiratory Protection: A dust mask (type N95 or equivalent) is recommended, especially
when handling the solid form.

Waste Categorization and Segregation

o Hazardous Waste: Due to its irritant properties, 1-Methyl-2-indolinone must be treated as
hazardous chemical waste.[1][5]

e Do Not Mix: Do not mix 1-Methyl-2-indolinone waste with other waste streams, particularly
incompatible materials like strong oxidizing agents.[1][5] Keep it segregated to avoid
unintended chemical reactions.

o Separate Solids and Liquids: Collect solid 1-Methyl-2-indolinone waste separately from any
solutions containing the compound.

Container Selection and Labeling

o Appropriate Containers: Use a container that is compatible with the chemical. For solid
waste, a securely sealed plastic or glass container is suitable. For liquid waste, use a
container designed for liquids that can be tightly sealed to prevent leaks.[5][6]

» Labeling: All waste containers must be clearly labeled with the words "HAZARDOUS
WASTE".[5] The label must also include:

o The full chemical name: "1-Methyl-2-indolinone".
o The approximate quantity or concentration.

o The date when the waste was first added to the container.

On-site Accumulation and Storage

o Designated Area: Store the waste container in a designated Satellite Accumulation Area
(SAA) that is at or near the point of generation.[7]

e Secure Storage: Keep the container closed at all times except when adding waste.[5][6][8]
Ensure it is stored in a way that prevents spills or leaks, such as in secondary containment.
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e Follow Accumulation Limits: Be aware of your facility's limits for the amount of hazardous
waste that can be stored in an SAA (e.g., a maximum of 55 gallons).[7]

Disposal Request and Pickup

o Contact EHS: Do not dispose of 1-Methyl-2-indolinone down the drain or in the regular
trash.[1] Contact your institution's Environmental Health and Safety (EHS) or equivalent
department to arrange for pickup.[5][7]

o Complete Paperwork: Fill out any required hazardous material pickup request forms
accurately, providing all necessary information about the waste.[5]

Spill and Decontamination Procedures

o Spill Cleanup: In case of a spill, collect the material and any contaminated debris into a
designated hazardous waste container.[5]

o Empty Containers: The first rinse of a container that held 1-Methyl-2-indolinone should be
collected and disposed of as hazardous waste. For highly toxic chemicals, the first three
rinses must be collected.[9]

Disposal Workflow

The following diagram illustrates the general decision-making process for the disposal of
laboratory chemical waste like 1-Methyl-2-indolinone.
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Caption: General workflow for hazardous chemical waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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